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hydrochloride
CAS No.: 64011-62-7
Cat. No.: B7911097

Get Quote

Historical Context and Pharmacological Rationale

The exploration of alicyclic analogues of phenylethylamines has a long history in
pharmaceutical development. Historically, researchers sought to modify aromatic stimulants to
retain specific beneficial properties (such as local vasoconstriction for nasal decongestion)
while minimizing central nervous system (CNS) stimulation and abuse potential.

A prominent example of this structural modification is propylhexedrine (N-methyl-1-
cyclohexylpropan-2-amine). Introduced in the mid-20th century as a replacement for
amphetamine in over-the-counter inhalers, propylhexedrine was developed by fully reducing
the aromatic phenyl ring of methamphetamine into an alicyclic cyclohexyl ring[1]. 1-
Cyclohexylpropan-2-amine follows a similar structural logic, being the fully saturated, alicyclic
analogue of amphetamine (hence the synonym "perhydroamphetamine”)[2].

Chemical Properties

Understanding the fundamental properties of the target compound is essential for analytical
and theoretical chemistry.
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Property Value

Chemical Name 1-Cyclohexylpropan-2-amine

Perhydroamphetamine; 2-Amino-3-
Common Synonyms
cyclohexylpropane

Molecular Formula C9H19N
Molecular Weight 141.25 g/mol
Structural Class Aliphatic / Alicyclic Amine

Data sourced from chemical databases[?].

General Synthetic Pathways (High-Level Mechanistic
Overview)

In professional organic synthesis, the preparation of secondary or primary amines from
precursor ketones is predominantly achieved through a process known as reductive
amination[3].

The mechanistic causality of this reaction involves two primary phases:

o Condensation: A ketone (such as cyclohexylacetone) is reacted with ammonia or a primary
amine. The nucleophilic nitrogen attacks the electrophilic carbonyl carbon. Subsequent
dehydration (loss of water) yields an imine (Schiff base) intermediate.

e Reduction: The highly reactive imine intermediate is subsequently reduced to the final amine.
In professional settings, this is typically achieved via catalytic hydrogenation (using hydrogen
gas over a transition metal catalyst) or through the use of specific hydride reducing agents.

An alternative, though often more challenging, synthetic route involves the direct catalytic
hydrogenation of the corresponding aromatic amine. In this pathway, the phenyl ring of the
aromatic precursor is fully saturated under high pressure and temperature in the presence of
specialized metal catalysts to yield the cyclohexyl moiety[1].
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Conceptual overview of the reductive amination pathway for aliphatic amines.

Professional Laboratory Safety and Handling

The synthesis and handling of aliphatic amines and their precursors present significant
chemical hazards that require strict adherence to recognized safety protocols within legitimate,
professional laboratory settings.

o Handling of Volatile Amines: Freebase amines are often volatile, corrosive, and possess
strong, noxious odors. They must be handled exclusively inside properly certified chemical
fume hoods to prevent inhalation exposure and respiratory tract irritation.

o Hazards of Reducing Agents: Reductive amination often utilizes highly reactive hydride
sources or pressurized hydrogen gas.

o Hydrogenation: Reactions involving hydrogen gas require specialized, pressure-rated
reaction vessels (e.g., Parr reactors) and must be conducted behind blast shields.
Transition metal catalysts used in these processes can be pyrophoric (spontaneously
igniting in air) and require inert atmosphere handling (e.g., Schlenk line or glovebox
techniques).

o Personal Protective Equipment (PPE): Standard PPE for these operations includes flame-
resistant laboratory coats, chemical-resistant gloves (selected based on specific solvent
compatibility), and splash-proof safety goggles.

References

» Propylhexedrine - Wikipedia Source: wikipedia.org URL:[Link]

© 2026 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b7911097/docs?utm_src=pdf-body-img#general-principles-of-aliphatic-amine-synthesis-and-cyclohexyl-analogues
https://en.wikipedia.org/wiki/Propylhexedrine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7911097?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

¢ Cyclohexylacetone - Wikipedia Source: wikipedia.org URL:[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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